N-(2-(3-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-2-naphthamide

• IUPAC Name: N-[2-[3-[2-[(5-methyl-1,2-oxazol-3-yl)amino]-2-oxoethyl]sulfanylindol-1-yl]ethyl]naphthalene-2-carboxamide
• InChI: InChI=1S/C27H24N4O3S/c1-18-14-25(30-34-18)29-26(32)17-35-24-16-31(23-9-5-4-8-22(23)24)13-12-28-27(33)21-11-10-19-6-2-3-7-20(19)15-21/h2-11,14-16H,12-13,17H2,1H3,(H,28,33)(H,29,30,32)
• InChI Key: RXWLIRFKAYTMEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CSC2=CN(C3=CC=CC=C32)CCNC(=O)C4=CC5=CC=CC=C5C=C4
• Molecular Formula: C27H24N4O3S
• Molecular Weight: 484.6 g/mol

Description

N-(2-(3-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-2-naphthamide is a useful research compound. Its molecular formula is C27H24N4O3S and its molecular weight is 484.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Herbicidal Activities

A study by Fu-b (2014) involved the synthesis of a compound similar to N-(2-(3-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-2-naphthamide. This research focused on creating novel compounds with potential herbicidal activities, demonstrating the utility of such chemicals in agricultural applications (Liang Fu-b, 2014).

Antimicrobial and Mosquito Larvicidal Activity

Rajanarendar et al. (2010) synthesized compounds including elements similar to the this compound structure. These compounds displayed notable antibacterial, antifungal, and mosquito larvicidal activities, suggesting their potential use in combating microbial infections and controlling mosquito populations (E. Rajanarendar et al., 2010).

Chelating Properties in Transition Metal Chelates

Varde and Acharya (2017) investigated the chelating properties of transition metal chelates derived from molecules including structures related to this compound. This study highlights the role of such compounds in the development of chelating agents, which are important in various scientific and industrial processes (Govindkumar R. Varde & G. Acharya, 2017).

Ligands for 5-HT6 Receptors

Bernotas et al. (2004) explored compounds including structural elements of this compound as ligands for 5-HT6 receptors. These findings contribute to the understanding of the role of such compounds in neurological research and potential therapeutic applications (R. Bernotas et al., 2004).